Cas no 79837-11-9 (3-Amino-1-[1-benzimidazolyl]butane)
79837-11-9 structure
Product Name:3-Amino-1-[1-benzimidazolyl]butane
CAS No:79837-11-9
MF:C11H15N3
MW:189.256901979446
CID:556504
Update Time:2023-08-02
3-Amino-1-[1-benzimidazolyl]butane Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-1-propanamine,a-methyl-
- 1H-Benzimidazole-1-propanamine,alpha-methyl-(9CI)
- RLSYCEITZIRMCP-UHFFFAOYSA-N
- 3-amino-1-[1-benzimidazolyl]butane
- alpha-methyl-1H-benzimidazole-1-propanamine
- 4-(1H-1,3-benzodiazol-1-yl)butan-2-amine
- 3-Amino-1-[1-benzimidazolyl]butane
-
- Inchi: 1S/C11H15N3/c1-9(12)6-7-14-8-13-10-4-2-3-5-11(10)14/h2-5,8-9H,6-7,12H2,1H3
- InChI Key: RLSYCEITZIRMCP-UHFFFAOYSA-N
- SMILES: N1(C=NC2C=CC=CC1=2)CCC(C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 183
- Topological Polar Surface Area: 43.8
3-Amino-1-[1-benzimidazolyl]butane Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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